3-ethyl-8-[(1-methyl-1H-indol-6-yl)methyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one
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Description
3-ethyl-8-[(1-methyl-1H-indol-6-yl)methyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one is a useful research compound. Its molecular formula is C19H25N3O2 and its molecular weight is 327.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 327.19467705 g/mol and the complexity rating of the compound is 475. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antihypertensive and Alpha-Adrenergic Blocking Activities
Research on 1-oxa-3,8-diazaspiro[4.5]decan-2-ones has demonstrated their potential as antihypertensive agents. One study synthesized a series of these compounds, finding that certain derivatives exhibit significant antihypertensive activity, potentially through alpha-adrenergic blocking mechanisms. This suggests their application in managing hypertension and related cardiovascular conditions (Caroon et al., 1981).
Antimicrobial Properties
A novel series of ethyl 7,9-diaryl-1,4-diazaspiro[4.5]dec-9-ene-6-carboxylates exhibited promising antibacterial and antifungal activities against a spectrum of clinically isolated microorganisms, indicating their potential use in developing new antimicrobial agents (Thanusu et al., 2011).
Tachykinin NK2 Receptor Antagonism
Another study focused on spiropiperidines, a related class of compounds, highlighting their role as potent and selective non-peptide tachykinin NK2 receptor antagonists. This finding points to their potential therapeutic application in treating respiratory conditions like bronchoconstriction (Smith et al., 1995).
Muscarinic Agonists for Neurological Applications
Research into 1-oxa-2,8-diazaspiro[4.5]decan-3-ones and related compounds as M1 muscarinic agonists suggests their applicability in treating neurological disorders, potentially offering benefits for memory and cognitive functions. This highlights their relevance in addressing conditions like Alzheimer's disease (Tsukamoto et al., 1995).
Properties
IUPAC Name |
3-ethyl-8-[(1-methylindol-6-yl)methyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3O2/c1-3-22-14-19(24-18(22)23)7-10-21(11-8-19)13-15-4-5-16-6-9-20(2)17(16)12-15/h4-6,9,12H,3,7-8,10-11,13-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OICTYBUHLUXQDW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CC2(CCN(CC2)CC3=CC4=C(C=C3)C=CN4C)OC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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